Cas no 66557-34-4 (2-Butanone, 1-cyclopropyl-3-methyl-)

• Product Name: 2-Butanone, 1-cyclopropyl-3-methyl-
• CAS No: 66557-34-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 396158
• PubChem ID: 20782625
• Update Time: 2025-04-19

2-Butanone, 1-cyclopropyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-cyclopropyl-3-methyl-
• 1-cyclopropyl-3-methylbutan-2-one
• 66557-34-4
• SCHEMBL888752
• DTXSID20609776
• AKOS014235715

• Inchi： 1S/C8H14O/c1-6(2)8(9)5-7-3-4-7/h6-7H,3-5H2,1-2H3
• InChI Key： JBHWZPCFTXKFBE-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)CC1CC1

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07